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Compound Focus: Bisandrographolide A

CAS No.: 160498-00-0

Cat. No.: S1540882

Get Quote

Storage & Handling Specifications

The table below summarizes the confirmed storage and handling conditions for Bisandrographolide A.

Specification Details

Recommended Storage
Temperature

-20°C [1] [2]

Storage Condition Desiccate [2]

Physical Form Powder [1] [3] [2]

Container Keep in a tightly sealed container [1]

Storage Duration (Powder) Up to 3 years at -20°C [1]

Solubility Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate,
Acetone [3] [2]

Stock Solution Storage -80°C for 6 months or -20°C for 1 month [1]
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Troubleshooting Guide

Issue Possible Cause Solution

Low solubility or
precipitate in stock
solution

Solvent evaporation;

decomposition; incorrect
solvent.

Gently warm the tube to 37°C and sonicate [3] [2].

Prepare fresh stock solution from powder. Ensure
use of recommended solvents like DMSO [3].

Powder adheres to
vial cap/neck

Common during
transportation.

Gently tap the vial until the powder falls to the
bottom to avoid loss and ensure accurate weighing

[3] [2].

Unstable
experimental
results

Stock solution

degradation; repeated
freeze-thaw cycles.

Aliquot stock solutions to avoid multiple freeze-thaw

cycles. Use solutions on the same day if possible
[1] [3]. For longer storage, keep aliquots tightly

sealed at -20°C or below [1].

Uncertain handling
after delivery

Vial temperature differs

from ambient.

Allow the vial to equilibrate to room temperature for

at least 1 hour before opening to prevent
condensation [3] [2].

Experimental Protocol: TRPV4 Channel Activation
Assay

This protocol is based on the primary research use of Bisandrographolide A, which is a potent and selective

activator of TRPV4 channels [4] [2].

Key Experimental Details

Biological Activity: Bisandrographolide A activates TRPV4 channels with an EC₅₀ of 790-950 nM.
It shows high selectivity, with no activation or blocking of TRPV1, TRPV2, or TRPV3 channels [4].

Positive Control: The related compound Andrographolide, which is abundant in the same plant,
does not activate TRPV4, making it a useful negative control [4].

The following diagram visualizes the core experimental workflow and key findings.
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Start Experiment

Prepare Cell Line
(HEK293T or mouse keratinocytes)

Apply Bisandrographolide A
(EC₅₀: 790-950 nM)

Measure Ca²⁺ Influx
(Calcium-imaging assay)

Record TRPV4 Current
(Cell-free patch clamp)

Observed: Selective TRPV4 Activation

Click to download full resolution via product page

Methodology Details

The original study identified Bisandrographolide A through a calcium-imaging assay screen of herbal

extracts on cells expressing TRPV channels [4]. The characterization included:

Calcium-imaging Assay: Used to screen for activity and determine the EC₅₀. This measures the
influx of calcium ions through the activated TRPV4 channel [4].

Electrophysiology (Patch Clamp): Used to confirm the mechanism. The study showed that
Bisandrographolide A activates TRPV4 currents even in cell-free outside-out patches, indicating a

direct, membrane-delimited mechanism of action [4].

Key Takeaways
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Adhere strictly to the -20°C desiccated storage condition for the powdered form to ensure long-term

stability.
For stock solutions, aliquot and store at -80°C for maximum shelf life.

Bisandrographolide A is a highly selective TRPV4 channel activator, distinct from the more
common compound Andrographolide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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